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Compound Name: Acephenanthrylene

Cat. No.: B1206934
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Introduction

Acephenanthrylene (CAS No. 201-06-9) is a tetracyclic polycyclic aromatic hydrocarbon
(PAH) with the molecular formula CieH10.[1][2] As an ortho- and peri-fused polycyclic arene, its
unique structure contributes to its distinct chemical and physical properties.[3] This technical
guide provides a comprehensive overview of the available data on acephenanthrylene,
including its physical and chemical characteristics, synthesis, and spectroscopic data. This
document is intended to serve as a valuable resource for researchers and professionals
working with this compound.

Chemical and Physical Properties

The chemical and physical properties of acephenanthrylene are summarized in the tables
below. These values are compiled from various chemical databases and literature sources.

Table 1: General and Physical Properties of
Acephenanthrylene
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Property Value Source(s)
CAS Number 201-06-9 [1114]
Molecular Formula CisH1o [1][5]
Molecular Weight 202.25 g/mol [31[5]
Appearance Yellow crystalline solid [6]
Melting Point 140-141 °C [6]
Boiling Point 405.7 °C at 760 mmHg [5]1[6]
Density 1.246 g/cm3 [51[6]
Flash Point 188.6 °C [5][6]
Water Solubility log10WS: -5.93 (calculated) [1]
Octanol/Water Partition 4.477 (Crippen Calculated o

Coefficient (logP)

Property)

Vapor Pressure

2.01E-06 mmHg at 25°C

[6]

Refractive Index

1.795

[6]

Table 2: Calculated Thermochemical Properties of
Acephenanthrylene
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Property Value Unit Source

Standard Gibbs Free
Energy of Formation 491.18 kJ/mol [1]
(AfG®)

Enthalpy of Formation
at Standard

- 367.77 kJ/mol [1]
Conditions (gas,

AfH°gas)

Enthalpy of Fusion at
Standard Conditions 24.49 kJ/mol [1]
(AfusH®)

Enthalpy of
Vaporization at

. 59.09 kJ/mol [1]
Standard Conditions

(AvapH®)

McGowan's
Characteristic Volume  158.460 mi/mol [1]
(McVol)

Critical Pressure (Pc) 3072.75 kPa [1]

Experimental Protocols
Synthesis of Acephenanthrylene

The synthesis of acephenanthrylene has been reported by Scott, Reinhardt, and Roelofs in
1985. The preparation involves a four-step process starting from the cyclization of 4-(5-
acenaphthenyl)butyric acid.[2][7] While the full detailed experimental protocol from the original
publication is not provided here, the general synthetic strategy is outlined below. This synthesis
is a key method for obtaining the acephenanthrylene core structure.

Synthesis Workflow Diagram
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Caption: A generalized workflow for the synthesis of acephenanthrylene.

Characterization Methods

Standard analytical techniques are used to characterize acephenanthrylene.

e Gas Chromatography-Mass Spectrometry (GC-MS): This technique is suitable for the
identification and quantification of acephenanthrylene, particularly in environmental
samples or combustion effluents.[3][8]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR data for acephenanthrylene
is available in spectral databases, which is crucial for structural elucidation.[9]

e Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy: While specific experimental IR
and UV-Vis spectra for acephenanthrylene are not readily available in public domains,
these techniques are generally applicable for the characterization of PAHsS.[10] Theoretical
calculations have been used to predict the UV-Vis spectra of related compounds.[11]

Chemical Reactivity and Stability

Acephenanthrylene is a polycyclic aromatic hydrocarbon and is expected to undergo
electrophilic substitution reactions, similar to other PAHs.[12] However, due to the presence of
a vinylic bridge, it is susceptible to photolytic oxidation, which limits its persistence as an
atmospheric pollutant.[2] The reactivity of the 9,10-bond in the related phenanthrene molecule
is high, resembling an alkene double bond, suggesting that the corresponding region in
acephenanthrylene could also be a site for addition reactions.[12]

Biological Activity

There is limited specific information available on the biological activity or signaling pathways of
acephenanthrylene itself. However, PAHs as a class are known for their potential
carcinogenicity and mutagenicity.[8] Studies on derivatives, such as benz[jJaceanthrylene, have
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shown mutagenic activity. Further research is needed to fully elucidate the toxicological profile
of acephenanthrylene.

Conclusion

This technical guide provides a summary of the currently available chemical and physical data
for acephenanthrylene. The quantitative data presented in a structured format, along with an
overview of its synthesis and characterization, should serve as a useful starting point for
researchers and professionals. Further experimental work is required to fully detail its
spectroscopic properties, reactivity, and biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical and
Physical Properties of Acephenanthrylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206934#chemical-and-physical-properties-of-
acephenanthrylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1206934#chemical-and-physical-properties-of-acephenanthrylene
https://www.benchchem.com/product/b1206934#chemical-and-physical-properties-of-acephenanthrylene
https://www.benchchem.com/product/b1206934#chemical-and-physical-properties-of-acephenanthrylene
https://www.benchchem.com/product/b1206934#chemical-and-physical-properties-of-acephenanthrylene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206934?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

